(2,6-Dichloropyridin-4-yl)-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)methanone

• IUPAC Name: (2,6-dichloropyridin-4-yl)-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)methanone
• InChI: InChI=1S/C12H12Cl2N2O2/c13-10-3-7(4-11(14)15-10)12(17)16-5-8-1-2-9(6-16)18-8/h3-4,8-9H,1-2,5-6H2
• InChI Key: HVWJRSNFEXEZJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC1O2)C(=O)C3=CC(=NC(=C3)Cl)Cl
• Molecular Formula: C12H12Cl2N2O2
• Molecular Weight: 287.14 g/mol

Description

(2,6-Dichloropyridin-4-yl)-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)methanone, also known as DOAM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

(2,6-Dichloropyridin-4-yl)-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)methanone binds to the α4β2 subtype of nicotinic acetylcholine receptors and activates them, leading to an increase in the release of neurotransmitters such as dopamine and acetylcholine. This activation results in improved cognitive function, learning, and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including improved cognitive function, enhanced learning and memory, and increased dopamine and acetylcholine release. This compound has also been shown to have potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2,6-Dichloropyridin-4-yl)-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)methanone is its high selectivity for the α4β2 subtype of nicotinic acetylcholine receptors, making it a useful tool compound for studying the function of these receptors. However, one limitation of this compound is its relatively low potency compared to other agonists, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on (2,6-Dichloropyridin-4-yl)-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)methanone, including the development of more potent agonists for the α4β2 subtype of nicotinic acetylcholine receptors, the investigation of its potential therapeutic applications in the treatment of neurological disorders, and the exploration of its effects on other neurotransmitter systems. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its mechanism of action.

Synthesis Methods

(2,6-Dichloropyridin-4-yl)-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)methanone can be synthesized using a multistep process that involves the reaction of 2,6-dichloropyridine with 8-oxa-3-azabicyclo[3.2.1]octan-3-ol in the presence of a base, followed by the addition of methyl chloroformate. The resulting product is then purified using column chromatography to obtain this compound in high yield and purity.

Scientific Research Applications

(2,6-Dichloropyridin-4-yl)-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)methanone has been extensively studied for its potential applications in various fields, including neuroscience, drug discovery, and medicinal chemistry. In neuroscience, this compound has been shown to act as a selective agonist for the α4β2 subtype of nicotinic acetylcholine receptors, which are involved in cognitive function, learning, and memory. This compound has also been used as a tool compound in drug discovery to develop new drugs for the treatment of neurological disorders.